Cas no 846038-39-9 (2-methoxy-8-chloroquinoline)

2-Methoxy-8-chloroquinoline is a halogenated quinoline derivative characterized by its methoxy and chloro functional groups at the 2- and 8-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features contribute to enhanced reactivity and selectivity in cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The electron-withdrawing chloro group and electron-donating methoxy group influence its electronic properties, enabling tailored applications in medicinal chemistry and material science. High purity grades ensure consistent performance in research and industrial processes. Proper handling and storage are recommended due to its sensitivity to light and moisture.
2-methoxy-8-chloroquinoline structure
2-methoxy-8-chloroquinoline structure
Product Name:2-methoxy-8-chloroquinoline
CAS No:846038-39-9
MF:C10H8ClNO
MW:193.629621505737
MDL:MFCD18459121
CID:3164610
PubChem ID:21073936
Update Time:2025-05-28

2-methoxy-8-chloroquinoline Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-8-chloroquinoline
    • 846038-39-9
    • WIB03839
    • 8-chloro-2-methoxyquinoline
    • MFCD18459121
    • SB67683
    • CS-0062120
    • W17081
    • AKOS005264965
    • AS-59208
    • SCHEMBL5365464
    • MDL: MFCD18459121
    • Inchi: 1S/C10H8ClNO/c1-13-9-6-5-7-3-2-4-8(11)10(7)12-9/h2-6H,1H3
    • InChI Key: DYRVAFIYJXVRLJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=CC=C(N=C21)OC

Computed Properties

  • Exact Mass: 193.0294416g/mol
  • Monoisotopic Mass: 193.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 22.1Ų

2-methoxy-8-chloroquinoline Pricemore >>

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